Cas no 129828-42-8 (9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-)

• Product Name: 9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-
• CAS No: 129828-42-8
• MF: C₂₁H₃₆O₄
• MW: 352.508147239685
• CID: 1224687
• PubChem ID: 71728430
• Update Time: 2025-04-20

9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

• 9,12,15-Octadecatrienoic acid, (2R)-2,3-dihydroxypropyl ester,(9Z,12Z,15Z)-
• 129828-42-8
• MG (0:0/0:0/18:3(n-3))
• 3-(9Z,12Z,15Z)-octadecatrienoyl-sn-glycerol
• CHEBI:75576
• (2R)-2,3-dihydroxypropyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
• Q27145404
• (2R)-2,3-Dihydroxypropyl (9Z,12Z,15Z)-9,12,15-octadecatrienoate
• sn-3-alpha-linolenoyl monoglyceride
• DTXSID701173796
• 3-alpha-linolenoyl-sn-glycerol

• Inchi： 1S/C21H36O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h3-4,6-7,9-10,20,22-23H,2,5,8,11-19H2,1H3/b4-3-,7-6-,10-9-/t20-/m1/s1
• InChI Key： GGJRAQULURVTAJ-LVTNFWOSSA-N
• SMILES： O(C[C@@H](CO)O)C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 352.26148
• Monoisotopic Mass: 352.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives